Cas no 514801-03-7 (1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine)
514801-03-7 structure
Product Name:1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
CAS No:514801-03-7
MF:C12H14ClN3
MW:235.712661266327
MDL:MFCD02055747
CID:2951988
PubChem ID:608335
Update Time:2025-04-21
1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-氯苄基)-3,5-二甲基-1H-吡唑-4-胺
- 1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
- 1-[(2-chlorophenyl)methyl]-3,5-dimethylpyrazol-4-amine
- 1-[(2-chlorophenyl)methyl]-3,5-dimethyl-1h-pyrazol-4-amine
- MLS000043398
- 1-(2-Chloro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
- HMS2189J22
- STK347832
- SMR000020215
- Pyrazol-4-amine, 1-(2-chlorobenzyl)-3,5-dimethyl-
- 1-(2-Chlorob
- EN300-227666
- 1-(2-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
- LS-01161
- CHEMBL1459567
- SR-01000086279-1
- CS-0215170
- AK-968/41018309
- SR-01000086279
- MFCD02055747
- MNUSNANEFYOHHG-UHFFFAOYSA-N
- 514801-03-7
- EU-0016639
- ALBB-002149
- AKOS000103853
- 1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine #
- H21974
-
- MDL： MFCD02055747
- Inchi： 1S/C12H14ClN3/c1-8-12(14)9(2)16(15-8)7-10-5-3-4-6-11(10)13/h3-6H,7,14H2,1-2H3
- InChI Key： MNUSNANEFYOHHG-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1CN1C(C)=C(C(C)=N1)N
Computed Properties
- Exact Mass: 235.0876252g/mol
- Monoisotopic Mass: 235.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.8
1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM113931-1g |
1-(2-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine |
514801-03-7 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM113931-5g |
1-(2-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine |
514801-03-7 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM113931-10g |
1-(2-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine |
514801-03-7 | 95% | 10g |
$1080 | 2021-08-06 | |
| TRC | C365718-50mg |
1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine |
514801-03-7 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C365718-100mg |
1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine |
514801-03-7 | 100mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C365718-500mg |
1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine |
514801-03-7 | 500mg |
$ 250.00 | 2022-04-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 029367-500mg |
1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine |
514801-03-7 | 500mg |
3072CNY | 2021-05-07 | ||
| Chemenu | CM113931-1g |
1-(2-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine |
514801-03-7 | 95% | 1g |
$240 | 2023-02-16 | |
| Chemenu | CM113931-5g |
1-(2-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine |
514801-03-7 | 95% | 5g |
$720 | 2023-02-16 | |
| Chemenu | CM113931-10g |
1-(2-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine |
514801-03-7 | 95% | 10g |
$1080 | 2023-02-16 |
1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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